Cas no 163733-96-8 (3,4,5-Trifluoroaniline)

• Product Name: 3,4,5-Trifluoroaniline
• CAS No: 163733-96-8
• MF: C₆H₄F₃N
• MW: 147.097871780396
• MDL: MFCD00083522
• CID: 65703
• PubChem ID: 24879616
• Update Time: 2025-05-20

3,4,5-Trifluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluoroaniline
• 3,4,5-Trifluoroanili
• 3,4,5-trifluorobenzenamine
• 3,4,5-trifluoro-phenylamine
• 3,4,5-Trifluroaniline
• 3,4,5-Trifluorophenylamine
• (3,4,5-trifluorophenyl)amine
• Benzenamine, 3,4,5-trifluoro-
• Benzenamine, 3,4,5-trifluoro- (9CI)
• (3,4,5-trifluorophenyl)-(7-MethoxyMethyl-[1,4]-dioxano[2,3-g]quinazolin-4-yl)-aMine
• 3,4,5-Trifluoroaniline98%
• 3,4,5-Trifluoroaniline 98%
• 3,4,5-Trifluoroaniline, 97+%
• PubChem2298
• 3,4,5-trifluoraniline
• KSC490G4F
• Jsp003288
• SZRDJHHKIJHJHQ-UHFFFAOYSA-
• 3,4,5-Trifluoroaniline,

• MDL： MFCD00083522
• Inchi： 1S/C6H4F3N/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： SZRDJHHKIJHJHQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)N)F)F
• BRN： 4977254

Computed Properties

• Exact Mass: 147.03000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Brown solid
• Density: 1.3510 (estimate)
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 100.5°C (rough estimate)
• Water Partition Coefficient: Soluble in methanol (almost transparency). Insoluble in water.
• PSA: 26.02000
• LogP: 2.26730
• Solubility: Insoluble in water

3,4,5-Trifluoroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN2941
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R21/22; R38; R41
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,4,5-Trifluoroaniline

Comprehensive Guide to 3,4,5-Trifluoroaniline (CAS No. 163733-96-8): Properties, Applications, and Industry Insights

3,4,5-Trifluoroaniline (CAS No. 163733-96-8) is a fluorinated aromatic amine with significant relevance in pharmaceutical, agrochemical, and material science industries. Its unique molecular structure, characterized by three fluorine atoms attached to the benzene ring, imparts exceptional electronic and steric properties. This compound is increasingly sought after for its role in synthesizing high-performance fluorinated intermediates, which are critical in drug discovery and advanced material design. In this article, we delve into its physicochemical properties, synthetic routes, and emerging applications while addressing trending queries like "sustainable fluorination methods" and "green chemistry alternatives."

The growing demand for 3,4,5-Trifluoroaniline is driven by its versatility in constructing bioactive molecules. Researchers highlight its utility in developing kinase inhibitors and antiviral agents, aligning with the surge in interest for "targeted drug delivery systems" and "precision medicine." Its electron-withdrawing fluorine atoms enhance binding affinity to biological targets, a feature frequently discussed in forums on "structure-activity relationships (SAR)." Moreover, the compound’s stability under harsh conditions makes it a preferred choice for high-temperature reactions, a topic gaining traction in "process chemistry optimization" discussions.

From an industrial perspective, 3,4,5-Trifluoroaniline is pivotal in agrochemical formulations. Its derivatives are integral to crop protection agents, addressing global concerns like "sustainable agriculture" and "pesticide resistance management." Recent patents emphasize its role in creating next-generation herbicides, resonating with searches for "environmentally friendly agrochemicals." The compound’s low environmental persistence, compared to non-fluorinated analogs, aligns with regulatory trends favoring "green solvents" and "reduced ecological footprint."

In material science, 3,4,5-Trifluoroaniline serves as a building block for fluorinated polymers and liquid crystals. These materials are essential for OLED displays and flexible electronics, topics frequently searched alongside "advanced materials for wearable tech." The compound’s ability to modify refractive indices and thermal stability is explored in studies on "optical coatings" and "high-performance adhesives," reflecting its cross-industry appeal.

Synthetic methodologies for 3,4,5-Trifluoroaniline continue to evolve, with recent literature focusing on "catalytic fluorination" and "microwave-assisted synthesis." Innovations in flow chemistry have reduced reaction times and improved yields, addressing industry pain points like "cost-effective scaling." Safety protocols, such as "handling aromatic amines" and "waste minimization," are also highlighted, ensuring compliance with global standards like REACH and FDA guidelines.

As the scientific community prioritizes "circular economy" and "carbon-neutral processes," 3,4,5-Trifluoroaniline exemplifies how fluorinated compounds can balance performance with sustainability. Future research may explore its potential in "energy storage materials" or "photocatalysis," further expanding its industrial footprint. For researchers and manufacturers, understanding this compound’s multifaceted applications is key to leveraging its full potential in innovation-driven markets.